3,4,5,8-Tetramethyl-1,10-phenanthroline

• CAS No.: 61626-10-6
• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 3,4,5,8-tetramethyl-1,10-phenanthroline
• InChI: InChI=1S/C16H16N2/c1-9-5-13-6-10(2)14-12(4)11(3)8-18-16(14)15(13)17-7-9/h5-8H,1-4H3
• InChI Key: LGSLUGWIONNQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=NC=C(C(=C3C(=C2)C)C)C)N=C1

Description

3,4,5,8-Tetramethyl-1,10-phenanthroline is a methyl-substituted derivative of 1,10-phenanthroline, a classic bidentate ligand in coordination chemistry. Its structure features four methyl groups at the 3, 4, 5, and 8 positions of the phenanthroline backbone. This substitution pattern distinguishes it from the more extensively studied isomer, 3,4,7,8-tetramethyl-1,10-phenanthroline (tmphen or Me₄Phen), which has methyl groups at the 3, 4, 7, and 8 positions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5,8-Tetramethyl-1,10-phenanthroline typically involves the alkylation of 1,10-phenanthroline. One common method is the reaction of 1,10-phenanthroline with methyl iodide in the presence of a strong base such as potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

While specific industrial production methods for 3,4,5,8-Tetramethyl-1,10-phenanthroline are not well-documented, the general approach would involve large-scale alkylation reactions using similar conditions as in laboratory synthesis. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3,4,5,8-Tetramethyl-1,10-phenanthroline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: It can be reduced to form dihydro derivatives.

Substitution: The methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine in the presence of a catalyst.

Major Products

The major products of these reactions include various substituted phenanthroline derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

3,4,5,8-Tetramethyl-1,10-phenanthroline has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals. These complexes are studied for their catalytic properties and electronic characteristics.

Biology: The compound and its metal complexes are investigated for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore the use of 3,4,5,8-Tetramethyl-1,10-phenanthroline derivatives in drug development, particularly for targeting specific enzymes and receptors.

Industry: The compound is used in the development of advanced materials, such as organic semiconductors and light-emitting di

Comparison with Similar Compounds

Table 1: Structural Comparison of Methylated Phenanthrolines

Compound	Methyl Positions	Key Applications	Notable Properties
1,10-Phenanthroline	None	Metal chelation, catalysis, DNA intercalation	Planar structure; moderate steric hindrance; high binding affinity for transition metals.
3,4,7,8-Tetramethyl-1,10-phen (tmphen)	3,4,7,8	Anticancer complexes, Ir/Ru catalysis, C–H borylation	Enhanced steric bulk; improves selectivity in Ullmann coupling ; stabilizes metal centers.
5-Methyl-1,10-phenanthroline	5	Immunogenic cell death studies	Moderate steric effects; used in Schiff base ligand synthesis.
4,7-Diphenyl-1,10-phenanthroline	4,7 (phenyl groups)	Luminescent materials, bioimaging	Extended π-conjugation; enhances luminescence in Ir(III) complexes.
3,4,5,8-Tetramethyl-1,10-phen	3,4,5,8	Theoretical/underexplored	Predicted higher steric hindrance near 5,8 positions; potential for asymmetric catalysis.

Performance in Catalysis

Table 2: Ligand Efficiency in Ir-Catalyzed C–H Borylation

Ligand	Yield (%)	Selectivity Notes
1,10-Phenanthroline (L1)	94	High reactivity, broad substrate scope.
3,4,7,8-TMP (L2)	67	Reduced yield due to steric hindrance; improved selectivity in crowded reactions.
2-Aminopyridine (L5)	88	Balances steric and electronic effects.

Key Insight: The methyl groups in 3,4,7,8-TMP create steric bulk that lowers reaction yields compared to unsubstituted phenanthroline but enhances selectivity in challenging substrates .

Table 3: Anticancer Potency of Metal Complexes

Complex	Ligand	IC₅₀ (nM)	Target Cancer Cells
Ga(III)-6	3,4,7,8-TMP	<10	Osteosarcoma stem cells (OSCs)
Casiopeína III Ja	3,4,7,8-TMP	~50	Broad-spectrum tumors
Casiopeína III Ea	4,7-Dimethyl-1,10-phen	~100	Moderate potency

Key Insight : 3,4,7,8-TMP-based complexes exhibit exceptional potency due to optimized lipophilicity and metal-center stabilization. The 3,4,5,8-TMP isomer, with altered methyl positioning, may alter cellular uptake or metal-binding kinetics, though empirical data is lacking.

Steric and Electronic Effects

• Steric Influence :
  • 3,4,7,8-TMP forms head-to-head dimeric capsules in Cd(II) assemblies due to steric repulsion between methyl groups .
  • 3,4,5,8-TMP’s methyl groups at 5 and 8 could disrupt π-stacking interactions, affecting supramolecular assembly.
• Electronic Effects :
  • Methyl groups in 3,4,7,8-TMP donate electron density to the phenanthroline ring, stabilizing low-oxidation-state metals (e.g., Cu(I) in Ullmann coupling) .